4-(2-azepanylidene)-5-(2,4-dichloro-5-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 5-(2,4-dichloro-5-nitrophenyl)-4-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C15H14Cl2N4O3/c16-9-7-10(17)12(21(23)24)6-8(9)14-13(15(22)20-19-14)11-4-2-1-3-5-18-11/h6-7H,1-5H2,(H2,19,20,22)
• InChI Key: CSSNJXYRBGTQNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NCC1)C2=C(NNC2=O)C3=CC(=C(C=C3Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C15H14Cl2N4O3
• Molecular Weight: 369.2 g/mol

Description

4-(2-azepanylidene)-5-(2,4-dichloro-5-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one is a chemical compound that has been synthesized for various scientific research applications. This compound is a pyrazolone derivative that has been studied for its potential biological activity. In

Scientific Research Applications

The 4-(2-azepanylidene)-5-(2,4-dichloro-5-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one compound has been studied for its potential biological activity. It has been reported to have antibacterial, antifungal, and anticancer properties. This compound has also been studied for its potential use as a fluorescent probe for metal ions. Additionally, it has been used in the synthesis of other compounds with potential biological activity.

Mechanism of Action

The mechanism of action of 4-(2-azepanylidene)-5-(2,4-dichloro-5-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one is not fully understood. However, it has been reported to inhibit the growth of bacterial and fungal cells by disrupting their cell membranes. It has also been reported to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that this compound has a cytotoxic effect on cancer cells and inhibits the growth of bacterial and fungal cells. In vivo studies have shown that this compound has potential anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-azepanylidene)-5-(2,4-dichloro-5-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one in lab experiments include its potential biological activity and its fluorescent properties. This compound can be used as a probe for metal ions and can also be used in the synthesis of other compounds with potential biological activity. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-(2-azepanylidene)-5-(2,4-dichloro-5-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one. These include:
1. Further studies to understand the mechanism of action of this compound.
2. Studies to optimize the synthesis method for higher yield and purity.
3. Studies to explore the potential use of this compound as a fluorescent probe for metal ions.
4. Studies to explore the potential use of this compound in the treatment of bacterial and fungal infections.
5. Studies to explore the potential use of this compound in the treatment of cancer.
In conclusion, this compound is a chemical compound that has been synthesized for various scientific research applications. This compound has potential biological activity and has been studied for its antibacterial, antifungal, and anticancer properties. Further studies are needed to fully understand the mechanism of action and to explore the potential use of this compound in various fields of research.